Cas no 2171152-46-6 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid)
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
- EN300-1489064
- 2171152-46-6
- 6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-17(2)24(25(31)27-15-9-3-4-14-23(29)30)28-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,24H,3-4,9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t24-/m0/s1
- InChI Key: SYEIJBHLBFFIMY-DEOSSOPVSA-N
- SMILES: O(C(N[C@H](C(NCCCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489064-0.05g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-0.1g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-0.25g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-0.5g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-1.0g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-2.5g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-5.0g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-10.0g |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1489064-50mg |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 50mg |
$647.0 | 2023-09-28 | ||
| Enamine | EN300-1489064-100mg |
6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid |
2171152-46-6 | 100mg |
$678.0 | 2023-09-28 |
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid Related Literature
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
Introduction to 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid (CAS No. 2171152-46-6)
6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171152-46-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of intense research interest. The presence of a fluoren-9-yl moiety and an amino group linked through a methoxycarbonyl bridge introduces unique electronic and steric properties, which are pivotal in modulating its interactions with biological targets.
The molecular backbone of this compound features a hexanoic acid chain, modified at the 2S-position with an amino group that is further functionalized by the aforementioned methoxycarbonyl linkage. This structural motif is reminiscent of peptidomimetics, where the mimicry of natural peptides is achieved through the strategic introduction of non-natural amino acids or modifications. Such peptidomimetics are highly valued in drug discovery due to their ability to evade proteolytic degradation while retaining or even enhancing binding affinity to biological receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. The fluoren-9-yl aromatic ring, known for its rigidity and hydrophobicity, is particularly adept at fitting into hydrophobic pockets of target proteins. Simultaneously, the amino and carboxylic acid termini provide opportunities for hydrogen bonding interactions, which are critical for stabilizing enzyme-substrate complexes. These features collectively contribute to the compound's potential as an inhibitor or modulator of various enzymatic pathways.
In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward the use of fluorene-based scaffolds due to their favorable photophysical properties and metabolic stability. The methoxycarbonyl group not only serves as a protecting group during synthetic transformations but also enhances solubility in aqueous media, making it suitable for formulation into pharmaceutical products. Furthermore, the stereochemical purity at the 2S-position ensures that the compound exhibits enantioselective interactions with biological targets, a crucial factor in minimizing off-target effects.
One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Preclinical studies have suggested that structurally related peptidomimetics can modulate neurotransmitter release by interacting with presynaptic receptors or by inhibiting enzymes involved in neurotransmitter metabolism. The unique combination of pharmacophores in 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid positions it as a promising candidate for further exploration in this therapeutic area.
The role of computational modeling in optimizing this compound cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify derivatives with enhanced potency and selectivity. By leveraging machine learning algorithms trained on large datasets of known bioactive compounds, researchers can rapidly screen millions of potential analogs, significantly reducing the time and cost associated with traditional trial-and-error approaches. This approach has already led to several novel compounds with improved pharmacokinetic profiles.
The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Recent innovations in catalytic methods have allowed for more efficient and sustainable production processes. For instance, asymmetric hydrogenation techniques have been utilized to achieve high enantiomeric purity without the need for harsh reagents or extensive purification steps. Such advancements not only improve yield but also minimize waste generation, aligning with global efforts to promote environmental sustainability.
Another area where this compound shows promise is in oncology research. Kinase inhibitors represent a major class of anticancer drugs, and many have been derived from peptidomimetic structures. The ability of 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid to interact with kinase domains has been explored through both experimental assays and computational docking studies. Preliminary results indicate that it can disrupt aberrant signaling pathways involved in tumor growth and metastasis.
The development of novel analytical techniques has further enhanced our understanding of this compound's behavior in biological systems. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all been employed to elucidate its structure-function relationships. These techniques provide critical insights into how the compound binds to its targets and how these interactions translate into biological activity.
Future directions for research on 6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid include exploring its potential as a prodrug or scaffold for drug conjugation strategies. Prodrugs are designed to improve drug delivery by being converted into their active form within vivo environments, while drug conjugation involves linking therapeutic agents to targeting moieties such as antibodies or nanoparticles. Both approaches hold significant promise for enhancing therapeutic efficacy while reducing side effects.
The integration of artificial intelligence (AI) into drug discovery pipelines has also opened new avenues for research on this compound. AI algorithms can predict pharmacokinetic properties, identify potential toxicities, and suggest optimal dosing regimens based on vast datasets derived from clinical trials and preclinical studies. This technology enables researchers to make data-driven decisions at every stage of drug development, from initial design to final formulation.
In conclusion,6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid (CAS No. 2171152-46-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophores and favorable physicochemical properties make it an attractive candidate for further exploration across multiple therapeutic areas. As research continues to advance through interdisciplinary collaboration between chemists, biologists, and computer scientists,this compound holds immense potential for improving human health outcomes worldwide.
2171152-46-6 (6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)